Cas no 20622-30-4 (6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-)
6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-
- 6H-Dibenzo(b,d)pyran-1-ol, 3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR-trans)-
- (6aR,10aR)-3-hexyl-6,6,9-trimethyl-6a,7,10,10a-tetrahydrobenzo[c]chromen-1-ol
- 20622-30-4
- 3-Hexyl-6,6,9-trimethyl-6a,7,10,10a-tetrahydro-6H-dibenzo[b,d]pyran-1-ol
- 6H-Dibenzo[b,d]pyran-1-ol, 3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-
- n-Hexyl-delta-8-tetrahydrocannabinol
- n-Hexyl-delta-8-thc
- DTXSID20942812
-
- Inchi: 1S/C22H32O2/c1-5-6-7-8-9-16-13-19(23)21-17-12-15(2)10-11-18(17)22(3,4)24-20(21)14-16/h10,13-14,17-18,23H,5-9,11-12H2,1-4H3/t17-,18-/m1/s1
- InChI Key: ZHYPKENABBMAAN-QZTJIDSGSA-N
- SMILES: O1C2C=C(CCCCCC)C=C(C=2[C@@H]2CC(C)=CC[C@H]2C1(C)C)O
Computed Properties
- Exact Mass: 328.24036
- Monoisotopic Mass: 328.24
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.006
- Boiling Point: 398.2°Cat760mmHg
- Flash Point: 150.3°C
- Refractive Index: 1.525
- PSA: 29.46
6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P002IU5-1mg |
6H-Dibenzo[b,d]pyran-1-ol, 3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- |
20622-30-4 | ≥98% | 1mg |
$255.00 | 2023-12-19 |
6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-
Comprehensive Analysis of 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- (CAS No. 20622-30-4)
The compound 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- (CAS No. 20622-30-4) is a structurally complex molecule that has garnered significant interest in both academic and industrial research. Its unique dibenzo[b,d]pyran backbone, combined with a hexyl side chain and multiple methyl groups, makes it a subject of study in fields such as organic chemistry, pharmacology, and materials science. Researchers are particularly intrigued by its stereochemistry, as the (6aR,10aR)- configuration plays a critical role in its biological activity and physical properties.
In recent years, the demand for specialized organic compounds like 6H-Dibenzo[b,d]pyran-1-ol has surged, driven by advancements in synthetic methodologies and the growing need for novel bioactive molecules. This compound's tetrahydro and trimethyl modifications contribute to its stability and solubility, making it a valuable candidate for further derivatization. Users searching for "CAS 20622-30-4 applications" or "synthesis of dibenzopyran derivatives" will find this molecule particularly relevant due to its potential in drug discovery and material engineering.
One of the most frequently asked questions about 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- revolves around its stereoselective synthesis. The (6aR,10aR)- configuration is challenging to achieve, requiring precise catalytic conditions or chiral auxiliaries. Recent publications highlight the use of asymmetric hydrogenation and enzymatic resolution as promising approaches. These methods align with the broader trend toward green chemistry, a hot topic among researchers aiming to reduce environmental impact while maintaining high yields and selectivity.
Another area of interest is the compound's potential biological activity. While detailed pharmacological studies are still underway, preliminary data suggest that its dibenzo[b,d]pyran core may interact with specific cellular targets, making it a candidate for further investigation in therapeutic applications. Searches for "bioactive dibenzopyran compounds" or "CAS 20622-30-4 biological effects" reflect this growing curiosity. However, it is essential to note that rigorous clinical validation is required before any medical use can be considered.
From a materials science perspective, the hexyl and trimethyl substituents in 6H-Dibenzo[b,d]pyran-1-ol contribute to its lipophilicity, which could be exploited in the design of organic semiconductors or liquid crystals. Researchers exploring "organic electronic materials" or "dibenzopyran-based polymers" may find this compound's properties advantageous for developing next-generation optoelectronic devices. Its thermal stability and tunable electronic characteristics make it a promising building block for functional materials.
In conclusion, 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- (CAS No. 20622-30-4) represents a multifaceted compound with significant potential across multiple disciplines. Its structural complexity, combined with its stereochemical purity and functional versatility, ensures its continued relevance in cutting-edge research. Whether for synthetic challenges, biological exploration, or material innovation, this molecule offers a wealth of opportunities for scientists and engineers alike.
20622-30-4 (6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-) Related Products
- 112924-45-5(Dexanabinol)
- 14101-61-2(γ-Tocotrienol)
- 13027-26-4(δ-Tocopherol Acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)